Cas no 91596-61-1 (1-(Piperidin-4-yl)pyrrolidin-2-one)

1-(Piperidin-4-yl)pyrrolidin-2-one is a heterocyclic compound featuring a piperidine ring fused to a pyrrolidinone moiety, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid bicyclic structure enhances binding affinity in medicinal chemistry, particularly for targeting central nervous system (CNS) receptors and enzymes. The compound's polar functional groups improve solubility, facilitating its use in aqueous reaction conditions. Its stability under a range of temperatures and pH levels ensures reliability in synthetic processes. Researchers value this scaffold for its potential in developing bioactive molecules, including kinase inhibitors and neuroactive agents, due to its balanced lipophilicity and hydrogen-bonding capacity.
1-(Piperidin-4-yl)pyrrolidin-2-one structure
91596-61-1 structure
Product Name:1-(Piperidin-4-yl)pyrrolidin-2-one
CAS No:91596-61-1
MF:C9H16N2O
MW:168.236142158508
MDL:MFCD10700182
CID:796702
PubChem ID:18314250
Update Time:2025-10-29

1-(Piperidin-4-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Piperidin-4-yl)pyrrolidin-2-one
    • 1-Piperidin-4-yl-pyrrolidin-2-one
    • 1-(4-Piperidinyl)-2-pyrrolidinone
    • 1-Piperidin-4-yl-pyr
    • 1-piperidin-4-ylpyrrolidin-2-one
    • 2-Pyrrolidinone,1-(4-piperidinyl)-
    • 1-piperidine-4-yl-pyrrolidin-2-one
    • F2167-0167
    • 4-(2-Oxo-1-pyrrolidinyl)piperidine
    • A860313
    • 4-(N-2-Pyrrolidinone) piperidine
    • SB41319
    • 4-(2-oxopyrrolidin-1-yl)piperidine
    • 1-(piperidin-4-yl)-2-pyrrolidinone
    • SY185682
    • 4-(2-oxopyrrolidine-1-yl)piperidine
    • AKOS010951596
    • EN300-70135
    • FT-0647904
    • 1-(4-Piperidyl)pyrrolidin-2-one
    • DTXSID60592714
    • J-505100
    • 91596-61-1
    • MFCD10700182
    • AS-38229
    • 2-PYRROLIDINONE, 1-(4-PIPERIDINYL)-
    • SCHEMBL297012
    • Z839575844
    • CCWNMBJRWFCCOD-UHFFFAOYSA-N
    • 1-piperidin-4-yl-pyrrolidin-2-one, AldrichCPR
    • MDL: MFCD10700182
    • Inchi: 1S/C9H16N2O/c12-9-2-1-7-11(9)8-3-5-10-6-4-8/h8,10H,1-7H2
    • InChI Key: CCWNMBJRWFCCOD-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C1CCNCC1

Computed Properties

  • Exact Mass: 168.12600
  • Monoisotopic Mass: 168.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.103±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 106.2 ºC
  • Boiling Point: 320.2±35.0 °C at 760 mmHg
  • Flash Point: 147.4±25.9 °C
  • Refractive Index: 1.523
  • Solubility: Dissolution (82 g/l) (25 º C),
  • PSA: 32.34000
  • LogP: 0.62750
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(Piperidin-4-yl)pyrrolidin-2-one Security Information

1-(Piperidin-4-yl)pyrrolidin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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Additional information on 1-(Piperidin-4-yl)pyrrolidin-2-one

1-(Piperidin-4-yl)pyrrolidin-2-one: A Comprehensive Overview

1-(Piperidin-4-yl)pyrrolidin-2-one, also known by its CAS number 91596-61-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidinone ring with a piperidine moiety. The pyrrolidinone ring, a five-membered lactam, serves as the core structure, while the piperidine group attached at the 4-position introduces additional complexity and functionality to the molecule.

The synthesis of 1-(Piperidin-4-yl)pyrrolidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. The compound's structure allows for various functional group transformations, which have been exploited in the development of bioactive molecules.

In terms of physical properties, 1-(Piperidin-4-yl)pyrrolidin-2-one exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chemical reactions and formulations. The compound's stability under physiological conditions has also been studied extensively, revealing its potential as a drug candidate.

The pharmacological profile of 1-(Piperidin-4-yl)pyrrolidin-2-one has been explored in recent studies, with findings indicating its potential as an analgesic and anti-inflammatory agent. Researchers have reported that the compound interacts with key targets involved in pain signaling pathways, such as the NMDA receptor and cyclooxygenase enzymes. These findings have sparked interest in further preclinical studies to evaluate its efficacy in treating chronic pain conditions.

Beyond its pharmacological applications, 1-(Piperidin-4-yl)pyrrolidin-2-one has also found utility in materials science. Its ability to form stable amide bonds makes it a valuable building block in the synthesis of advanced polymers and biomaterials. Recent research has demonstrated its use in creating biocompatible coatings for medical devices, highlighting its versatility across multiple disciplines.

In conclusion, 1-(Piperidin-4-yl)pyrrolidin-2-one, CAS No. 91596-61-1, stands out as a multifaceted compound with promising applications in drug development and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key molecule for future research and innovation.

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